4-(1-isopropyl-1H-benzo[d]imidazol-2-yl)-1-(p-tolyl)pyrrolidin-2-one

• IUPAC Name: 1-(4-methylphenyl)-4-(1-propan-2-ylbenzimidazol-2-yl)pyrrolidin-2-one
• InChI: InChI=1S/C21H23N3O/c1-14(2)24-19-7-5-4-6-18(19)22-21(24)16-12-20(25)23(13-16)17-10-8-15(3)9-11-17/h4-11,14,16H,12-13H2,1-3H3
• InChI Key: VYOXGTOAJDFXGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CC(CC2=O)C3=NC4=CC=CC=C4N3C(C)C
• Molecular Formula: C21H23N3O
• Molecular Weight: 333.4 g/mol

Description

4-(1-isopropyl-1H-benzo[d]imidazol-2-yl)-1-(p-tolyl)pyrrolidin-2-one, also known as PBIT, is a novel compound that has attracted the attention of researchers due to its potential applications in various fields. PBIT is a small molecule that has been synthesized and studied for its potential biological and pharmacological activities.

Scientific Research Applications

Catalytic Activity

The catalytic activities of ruthenium(II) complexes, which include structures analogous to 4-(1-isopropyl-1H-benzo[d]imidazol-2-yl)-1-(p-tolyl)pyrrolidin-2-one, have been explored in the context of the transfer hydrogenation of ketones. These complexes demonstrated high efficiency, achieving up to 99% conversion of substrates in isopropyl alcohol with remarkable turnover frequency (TOF) values, suggesting potential applications in synthetic chemistry and industrial processes (Li et al., 2015).

Synthesis Methodologies

Efficient synthesis methods utilizing the core structure related to 4-(1-isopropyl-1H-benzo[d]imidazol-2-yl)-1-(p-tolyl)pyrrolidin-2-one have been developed for various heterocyclic compounds. For example, a one-pot, three-component synthesis method facilitated the construction of intricate molecular frameworks, leading to benzimidazole-imidazo[1,2-a] pyridines. This environmentally friendly and simple approach opens avenues for the rapid generation of biologically relevant compounds (Maiti et al., 2013).

Photoluminescent Properties

The photoluminescent properties of compounds based on imidazo[1,2-a]pyridine structures have been investigated, revealing potential applications in the development of optical materials and sensors. Research into coordination polymers incorporating such ligands has highlighted their unique luminescent characteristics, which could be exploited in the design of new luminescent materials (Li et al., 2018).

Antiglycation and Antioxidant Potential

Studies have also focused on the antiglycation and antioxidant potential of novel compounds derived from imidazo[1,2-a]pyridine, suggesting their utility in therapeutic applications against diseases related to protein glycation and oxidative stress. This research supports the exploration of these compounds as candidates for the development of new drugs and treatments (Taha et al., 2015).